Cas no 407-01-2 (Bis(2,2,2-trifluoroethyl)amine)

• Product Name: Bis(2,2,2-trifluoroethyl)amine
• CAS No: 407-01-2
• MF: C₄H₅F₆N
• MW: 181.079622030258
• MDL: MFCD00042094
• CID: 82279
• PubChem ID: 78999
• Update Time: 2025-05-27

Bis(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• bis(trifluoroethyl)amine
• Bis(2,2,2-trifluoroethyl)amine
• 1,1,15,5,5-HEXAFLUORO-3-AZAPENTANE
• 2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)ethanamine
• hexafluoroethylamine
• NS00042784
• 2,2,2-Trifluoro-N-(2,2,2-trifluoroethyl)ethanamine, AldrichCPR
• BS-23487
• Bis(trifluoroethyl)-amin
• bis-(2,2,2-trifluoroethyl)amine
• EN300-58454
• 2,2,2-tris(fluoranyl)-N-[2,2,2-tris(fluoranyl)ethyl]ethanamine
• SCHEMBL141561
• 407-01-2
• MFCD00042094
• 647ERY9JBN
• AT23923
• SY109473
• EINECS 206-978-7
• A825246
• DTXSID30193671
• Ethanamine, 2,2,2-trifluoro-N-(2,2,2-trifluoroethyl)-
• AKOS000257364
• FT-0622980
• DB-049636

• MDL： MFCD00042094
• Inchi： 1S/C4H5F6N/c5-3(6,7)1-11-2-4(8,9)10/h11H,1-2H2
• InChI Key： GTJGHXLFPMOKCE-UHFFFAOYSA-N
• SMILES： FC(CNCC(F)(F)F)(F)F
• BRN： 1811926

Computed Properties

• Exact Mass: 181.03300
• Monoisotopic Mass: 181.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2
• Topological Polar Surface Area: 12A^2

Experimental Properties

• Color/Form: Not available
• Density: 1,1 g/cm3
• Boiling Point: 81 °C
• Flash Point: 70-71°C
• Refractive Index: 1.301
• PSA: 12.03000
• LogP: 2.09150
• Solubility: Not available

Bis(2,2,2-trifluoroethyl)amine Security Information

• Hazard Statement： Harmful/Corrosive/Highly Flammable
• Hazardous Material transportation number：2735
• Hazard Category Code： 20/21/22-36/37/38-36-22
• Safety Instruction： S26-S36/37/39
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• Safety Term：8
• Packing Group：III
• Risk Phrases：R11; R20/21/22; R34
• Packing Group：III
• Hazard Level：8

Additional information on Bis(2,2,2-trifluoroethyl)amine

Recent Advances in the Application of Bis(2,2,2-trifluoroethyl)amine (CAS 407-01-2) in Chemical Biology and Pharmaceutical Research

Bis(2,2,2-trifluoroethyl)amine (CAS 407-01-2) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique physicochemical properties and versatile applications. This trifluoroethylated amine derivative has demonstrated remarkable potential in medicinal chemistry, particularly in the development of novel drug candidates and bioactive molecules. Recent studies have highlighted its role as a valuable building block in organic synthesis and as a key structural motif in pharmacologically active compounds.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Bis(2,2,2-trifluoroethyl)amine as a fluorine-rich synthon for the preparation of protease inhibitors. The researchers demonstrated that incorporation of this moiety significantly enhanced metabolic stability and membrane permeability of the resulting compounds, while maintaining target affinity. The electron-withdrawing nature of the trifluoroethyl groups was found to modulate the basicity of the amine nitrogen, influencing both pharmacokinetic properties and target engagement.

In the field of radiopharmaceuticals, Bis(2,2,2-trifluoroethyl)amine has shown promise as a precursor for ¹⁸F-labeled compounds. A recent Nature Communications paper (2024) described its use in the synthesis of novel PET tracers, where the trifluoroethyl groups provided both synthetic handles for radiolabeling and favorable in vivo characteristics. The high lipophilicity contributed by the fluorinated groups improved blood-brain barrier penetration, making these compounds particularly useful for neuroimaging applications.

From a synthetic chemistry perspective, several innovative methodologies have been developed for the preparation and functionalization of Bis(2,2,2-trifluoroethyl)amine derivatives. A 2023 ACS Catalysis report detailed a photocatalytic amination protocol that enables efficient N-alkylation reactions under mild conditions. This advancement has significantly expanded the accessibility of structurally diverse analogs for structure-activity relationship studies in drug discovery programs.

The safety profile and handling considerations of Bis(2,2,2-trifluoroethyl)amine have also been subjects of recent investigation. A comprehensive toxicological assessment published in Chemical Research in Toxicology (2024) established its acute and subchronic toxicity parameters, providing valuable data for industrial applications. The study confirmed that while the compound requires proper handling precautions due to its reactivity, it presents manageable risks when appropriate safety protocols are followed.

Looking forward, the unique properties of Bis(2,2,2-trifluoroethyl)amine continue to inspire innovative applications across multiple therapeutic areas. Current research directions include its incorporation into covalent inhibitors, its use as a directing group in C-H functionalization reactions, and its potential as a scaffold for multifunctional drug delivery systems. The compound's versatility and the growing understanding of its structure-property relationships suggest it will remain an important tool in chemical biology and pharmaceutical research for years to come.